Cas no 71134-92-4 (ethyl 4-(butanoylamino)benzoate)

• Product Name: ethyl 4-(butanoylamino)benzoate
• CAS No: 71134-92-4
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 976138
• PubChem ID: 306252
• Update Time: 2025-04-19

ethyl 4-(butanoylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(butanoylamino)benzoate
• 4-[(1-oxobutyl)amino]-benzoic acid ethyl ester
• 4-Butyrylamino-benzoesaeure-aethylester
• 4-butyrylamino-benzoic acid ethyl ester
• AC1L78HG
• ethyl 4-(butyrylamino)benzoate
• ethyl 4-butanamidobenzoate
• ethyl N-butyryl-p-aminobenzoate
• N-(4-ethoxycarbonylphenyl)butyramide
• NSC203930
• Oprea1_196108
• Oprea1_390566
• ST054498
• SureCN9843022
• AKOS000490747
• 71134-92-4
• NSC-203930
• DTXSID90308426
• SCHEMBL9843022
• AH-357/03523061
• STK086556

• Inchi： 1S/C13H17NO3/c1-3-5-12(15)14-11-8-6-10(7-9-11)13(16)17-4-2/h6-9H,3-5H2,1-2H3,(H,14,15)
• InChI Key： XBMADEYWGIHEIH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC(CCC)=O)=O

Computed Properties

• Exact Mass: 235.12091
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4